Cas no 2034335-01-6 (6-{[1-(4-bromothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyrazin-2-amine)

• Product Name: 6-{[1-(4-bromothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyrazin-2-amine
• CAS No: 2034335-01-6
• MF: C₁₅H₁₇BrN₄O₂S
• MW: 397.290080785751
• CID: 5348020
• Update Time: 2025-06-14

6-{[1-(4-bromothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• (4-bromothiophen-2-yl)(3-((6-(dimethylamino)pyrazin-2-yl)oxy)pyrrolidin-1-yl)methanone
• (4-bromothiophen-2-yl)-[3-[6-(dimethylamino)pyrazin-2-yl]oxypyrrolidin-1-yl]methanone
• 6-{[1-(4-bromothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyrazin-2-amine

• Inchi： 1S/C15H17BrN4O2S/c1-19(2)13-6-17-7-14(18-13)22-11-3-4-20(8-11)15(21)12-5-10(16)9-23-12/h5-7,9,11H,3-4,8H2,1-2H3
• InChI Key： WSMZRHKYLMRXHF-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(N1CCC(C1)OC1C=NC=C(N(C)C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 428
• XLogP3: 2.6
• Topological Polar Surface Area: 86.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 6-{[1-(4-bromothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyrazin-2-amine

Recent Advances in the Study of 6-{[1-(4-bromothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyrazin-2-amine (CAS: 2034335-01-6)

The compound 6-{[1-(4-bromothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyrazin-2-amine (CAS: 2034335-01-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a bromothiophene moiety and a dimethylpyrazin-2-amine group, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioactivity and pharmacokinetic profile. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of 6-{[1-(4-bromothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyrazin-2-amine, making it more accessible for further preclinical evaluations. The study also highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use as a drug candidate.

In addition to synthetic advancements, several in vitro and in vivo studies have explored the biological activities of this compound. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that 6-{[1-(4-bromothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyrazin-2-amine exhibits potent inhibitory effects against a specific kinase target implicated in inflammatory diseases. The study demonstrated that the compound effectively reduced cytokine production in macrophage cells, suggesting its potential as an anti-inflammatory agent.

Further investigations have also explored the compound's potential in oncology. A preclinical study conducted by a team at the National Cancer Institute (2024) found that 6-{[1-(4-bromothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyrazin-2-amine exhibited selective cytotoxicity against certain cancer cell lines, particularly those with mutations in the RAS pathway. The study proposed that the compound's mechanism of action involves the modulation of downstream signaling pathways, leading to apoptosis in cancer cells.

Despite these promising findings, challenges remain in the development of 6-{[1-(4-bromothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyrazin-2-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique structural and pharmacological properties make it a compelling candidate for further investigation.

In conclusion, recent research on 6-{[1-(4-bromothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyrazin-2-amine (CAS: 2034335-01-6) has provided valuable insights into its synthetic accessibility, biological activities, and therapeutic potential. Continued efforts in optimizing its properties and understanding its mechanisms of action will be crucial for its progression into clinical trials. This compound represents a promising avenue for the development of novel treatments for inflammatory diseases and cancer.